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Compound of Interest

Compound Name: Dapsone-13C12

Cat. No.: B15613928 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the preparation, storage, and handling of a

Dapsone-13C12 stock solution. Dapsone-13C12 is a stable isotope-labeled internal standard

essential for the accurate quantification of dapsone in biological matrices and pharmaceutical

formulations using mass spectrometry-based assays.

Physicochemical and Purity Data
A summary of the key quantitative data for Dapsone and its stable isotope-labeled counterpart

is presented below for easy reference and comparison.
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Property Dapsone Dapsone-13C12 Source(s)

Molecular Formula C₁₂H₁₂N₂O₂S ¹³C₁₂H₁₂N₂O₂S [1][2]

Molecular Weight 248.30 g/mol 260.21 g/mol [1]

Purity ≥97% (typical) ≥98% (typical) [2]

Appearance
White to creamy-white

crystalline powder

White to off-white

solid
[3]

Melting Point 175-176 °C

Not explicitly available

for 13C12, but

expected to be similar

to Dapsone

[4]

Solubility

Soluble in methanol,

ethanol, acetone;

practically insoluble in

water.

Soluble in methanol. [4]

Experimental Protocol: Preparation of a 1 mg/mL
Dapsone-13C12 Stock Solution
This protocol details the steps for preparing a 1 mg/mL stock solution of Dapsone-13C12 in

methanol. This concentration is suitable for subsequent dilutions to create working internal

standard solutions for analytical methods such as LC-MS.

Materials and Reagents:

Dapsone-13C12 powder (≥98% purity)

LC-MS grade methanol

Calibrated analytical balance

Class A volumetric flasks (e.g., 1 mL, 5 mL, 10 mL)

Micropipettes with appropriate tips
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Vortex mixer

Ultrasonic bath

Amber glass vials with screw caps for storage

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

Safety Precautions:

Dapsone is harmful if swallowed and may cause skin and eye irritation.

Handle Dapsone-13C12 powder in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE at all times.

Consult the Safety Data Sheet (SDS) for Dapsone-13C12 before starting any work.[5]

Procedure:

Equilibration: Allow the vial containing the Dapsone-13C12 powder to equilibrate to room

temperature before opening to prevent condensation of atmospheric moisture.

Weighing: Accurately weigh a target amount of Dapsone-13C12 powder (e.g., 1 mg) using a

calibrated analytical balance. Transfer the weighed powder to a clean, dry volumetric flask of

appropriate size (e.g., a 1 mL flask for a 1 mg/mL solution).

Dissolution:

Add a small volume of LC-MS grade methanol to the volumetric flask, approximately half

of the final desired volume.

Cap the flask and vortex for 30-60 seconds to facilitate dissolution.

If the powder is not fully dissolved, place the flask in an ultrasonic bath for 5-10 minutes at

room temperature.
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Dilution to Final Volume:

Once the Dapsone-13C12 is completely dissolved, add methanol to the volumetric flask

until the meniscus reaches the calibration mark.

Cap the flask and invert it several times to ensure the solution is homogeneous.

Aliquoting and Storage:

Transfer the stock solution into amber glass vials to protect it from light.

Label the vials clearly with the compound name ("Dapsone-13C12 Stock Solution"),

concentration (1 mg/mL), solvent (Methanol), preparation date, and initials of the preparer.

Store the stock solution at 2-8°C.[3] For long-term storage, consult the manufacturer's

recommendations, which may include storage at -20°C or -80°C.

Experimental Workflow
The following diagram illustrates the key steps in the preparation of the Dapsone-13C12 stock

solution.
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Start: Dapsone-13C12 Powder

Equilibrate to Room Temperature

Accurately Weigh Powder

Dissolve in Methanol (Vortex/Sonicate)

Dilute to Final Volume with Methanol

Aliquot into Amber Vials

Store at 2-8°C, Protected from Light

End: 1 mg/mL Stock Solution

Click to download full resolution via product page

Caption: Workflow for Dapsone-13C12 Stock Solution Preparation.

Signaling Pathways and Logical Relationships
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As this application note describes a chemical preparation protocol, there are no biological

signaling pathways involved. The logical relationship is a linear progression of steps as

depicted in the experimental workflow diagram above. This structured approach ensures the

accurate and reproducible preparation of the Dapsone-13C12 stock solution, which is critical

for its function as a reliable internal standard in quantitative analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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